Cas no 1259020-46-6 (5-Bromo-2-chloro-4-hydroxybenzonitrile)

• Product Name: 5-Bromo-2-chloro-4-hydroxybenzonitrile
• CAS No: 1259020-46-6
• MF: C₇H₃BrClNO
• MW: 232.461819887161
• CID: 6803280
• PubChem ID: 53330452
• Update Time: 2025-06-28

5-Bromo-2-chloro-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-4-hydroxybenzonitrile
• MFCD24387265
• SCHEMBL2131816
• AQMYRNXNGGGEJC-UHFFFAOYSA-N
• 5-bromo-2-chloro-4-hyroxybenzonitrile
• WS-00297
• DB-382097
• 1259020-46-6
• 5-Bromo-2-chloro-4-hydroxybenzonitrile

• Inchi： 1S/C7H3BrClNO/c8-5-1-4(3-10)6(9)2-7(5)11/h1-2,11H
• InChI Key： AQMYRNXNGGGEJC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=CC=1O)Cl

Computed Properties

• Exact Mass: 230.90865Da
• Monoisotopic Mass: 230.90865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-Bromo-2-chloro-4-hydroxybenzonitrile

5-Bromo-2-chloro-4-hydroxybenzonitrile (CAS No. 1259020-46-6): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

5-Bromo-2-chloro-4-hydroxybenzonitrile (CAS No. 1259020-46-6) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its distinct molecular structure, offers a range of functional groups that make it an attractive candidate for a variety of chemical transformations and biological studies.

The molecular formula of 5-Bromo-2-chloro-4-hydroxybenzonitrile is C₇H₃BrClNO, with a molecular weight of approximately 233.46 g/mol. The presence of a bromine atom, a chlorine atom, a hydroxyl group, and a nitrile group in its structure provides multiple points of reactivity and functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of chemical synthesis, 5-Bromo-2-chloro-4-hydroxybenzonitrile has been utilized as a building block for the preparation of various organic compounds. Recent studies have explored its use in the synthesis of heterocyclic compounds, which are essential components in pharmaceuticals and agrochemicals. For instance, researchers have successfully employed this compound as a starting material for the synthesis of substituted pyridines and pyrimidines, which are known for their biological activities and therapeutic potential.

In the pharmaceutical industry, 5-Bromo-2-chloro-4-hydroxybenzonitrile has shown promise as an intermediate in the development of novel drugs. Its unique combination of functional groups allows for the introduction of diverse substituents through various chemical reactions, such as nucleophilic substitution and coupling reactions. This versatility makes it an ideal candidate for the design and synthesis of new drug candidates with improved pharmacological properties.

One notable application of 5-Bromo-2-chloro-4-hydroxybenzonitrile is in the field of cancer research. Studies have demonstrated that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. For example, researchers have synthesized analogs with enhanced cytotoxicity against breast cancer cells by modifying the hydroxyl group and introducing additional functional groups. These findings highlight the potential of 5-Bromo-2-chloro-4-hydroxybenzonitrile-based compounds as lead molecules for anticancer drug development.

Beyond its applications in pharmaceuticals, 5-Bromo-2-chloro-4-hydroxybenzonitrile has also found use in materials science. The presence of multiple reactive sites makes it suitable for the preparation of functional polymers and materials with tailored properties. Recent research has focused on incorporating this compound into polymer backbones to create materials with improved mechanical strength, thermal stability, and biocompatibility. These materials have potential applications in areas such as biomedical devices, coatings, and adhesives.

The synthesis of 5-Bromo-2-chloro-4-hydroxybenzonitrile typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include bromination and chlorination reactions followed by nitrilation steps. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste generation and improving overall sustainability.

In conclusion, 5-Bromo-2-chloro-4-hydroxybenzonitrile (CAS No. 1259020-46-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and reactivity profile make it an invaluable tool for researchers working in chemical synthesis, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow further in the coming years.